Cas no 27405-62-5 (Arugosin B)

• Product Name: Arugosin B
• CAS No: 27405-62-5
• MF: C₂₅H₂₈O₆
• MW: 424.486227989197
• CID: 267909
• Update Time: 2024-02-29

Arugosin B Chemical and Physical Properties

Names and Identifiers

• Dibenz[b,e]oxepin-11(6H)-one,1,6,10-trihydroxy-8-methyl-4-(3-methyl-2-buten-1-yl)-7-[(3-methyl-2-buten-1-yl)oxy]-
• Arugosin B
• Dibenz[b,e]oxepin-11(6H)-one,1,6,10-trihydroxy-8-methyl-4-(3-methyl-2-butenyl)-7-[(3-methyl-2-butenyl)oxy]-(8CI,9CI)
• Q27137216

• Inchi： 1S/C25H28O6/c1-13(2)6-7-16-8-9-17(26)20-22(28)19-18(27)12-15(5)23(30-11-10-14(3)4)21(19)25(29)31-24(16)20/h6,8-10,12,25-27,29H,7,11H2,1-5H3
• InChI Key： WKCOWVOAMWLTDQ-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C=2C(C2C(=CC(C)=C(C=2C1O)OC/C=C(\C)/C)O)=O)O)C/C=C(\C)/C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 692
• Topological Polar Surface Area: 96.2
• XLogP3: 3.497

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines